Pharmacuetical Components Standards
  • Azathioprine
    Azathioprine
    • Cat. No.:
    • B366305
    • CAS No.:
    • 446-86-6
    • Molecular Formula:
    • C9H7N7O2S
    • Molecular Weight:
    • 277.27 g/mol
    Description
    Azathioprine can cause cancer according to California Labor Code. It can cause developmental toxicity according to state or federal government labeling requirements.
    Azathioprine appears as pale yellow crysta...
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  • Venetoclax
    Venetoclax
    • Cat. No.:
    • B612062
    • CAS No.:
    • 1257044-40-8
    • Molecular Formula:
    • C45H50ClN7O7S
    • Molecular Weight:
    • 868.4 g/mol
    Description
    Venetoclax is a member of the class of pyrrolopyridines that is a potent inhibitor of the antiapoptotic protein B-cell lymphoma 2. It is used for treamtment of chronic lymphocytic leukemia with 17p deletion. It ...
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  • Cefepime
    Cefepime
    • Cat. No.:
    • B1668827
    • CAS No.:
    • 88040-23-7
    • Molecular Formula:
    • C19H24N6O5S2
    • Molecular Weight:
    • 480.6 g/mol
    Description
    Cefepime is a cephalosporin bearing (1-methylpyrrolidinium-1-yl)methyl and (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido groups at positions 3 and 7, respectively, of the cephem skeleton. It has a ...
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  • Cefixime
    Cefixime
    • Cat. No.:
    • B1668832
    • CAS No.:
    • 79350-37-1
    • Molecular Formula:
    • C16H15N5O7S2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    Cefixime anhydrous is a Cephalosporin Antibacterial.
    Cefixime has been reported in Apis cerana with data available.
    Cefixime is a broad-spectrum, third-generation cephalosporin antibiotic derived semisynthetically from the marine fungus Cephalosporium acremonium with antibacterial activity. As does penicillin, the beta-lactam antibiotic cefixime inhibits bacterial cell wall synthesis by disrupting peptidoglycan synthesis, resulting in a reduction in bacterial cell wall stability and bacterial cell lysis. Stable in the presence of a variety of beta-lactamases, this agent is more active against gram-negative bacteria and less active against gram-positive bacteria compared to second-generation cephalosporins.
    CEFIXIME is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1989 and has 9 approved and 5 investigational indications.
    A third-generation cephalosporin antibiotic that is stable to hydrolysis by beta-lactamases.
    See also: Cephalexin (related);  Ceftazidime (related);  Cefaclor (related) ... View More ..."> Cefixime is a third-generation cephalosporin antibiotic bearing vinyl and (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(carboxymethoxy)imino]acetamido groups at positions 3 and 7, respectively, of the cephem skeleton. I...
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  • Chlorothiazide
    Chlorothiazide
    • Cat. No.:
    • B1668834
    • CAS No.:
    • 58-94-6
    • Molecular Formula:
    • C7H6ClN3O4S2
    • Molecular Weight:
    • 295.7 g/mol
    Description
    Crystals;  white powder. (NTP, 1992)
    Chlorothiazide is 4H-1,2,4-benzothiadiazine 1,1-dioxide in which the hydrogen at position is substituted by chlorine and that at position 7 is substituted by a sulfon...
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  • Chlorotrianisene
    Chlorotrianisene
    • Cat. No.:
    • B1668837
    • CAS No.:
    • 569-57-3
    • Molecular Formula:
    • C23H21ClO3
    • Molecular Weight:
    • 380.9 g/mol
    Description
    Chlorotrianisene can cause cancer according to state or federal government labeling requirements.
    Small white crystals or white powder. Softens at 226 °F. Odorless. (NTP, 1992)
    Chlorotrianisene is a chloro...
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  • Chlorphenesin
    Chlorphenesin
    • Cat. No.:
    • B1668841
    • CAS No.:
    • 104-29-0
    • Molecular Formula:
    • C9H11ClO3
    • Molecular Weight:
    • 202.63 g/mol
    Description

    What is Chlorphenesin?

    Chlorphenesin is also known as clorfenesina and p-chlorophenyl. It belongs to the phenol ethers class of organic compounds. These aromatic compounds contain an ether group subst...

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  • Cefodizime
    Cefodizime
    • Cat. No.:
    • B1668858
    • CAS No.:
    • 69739-16-8
    • Molecular Formula:
    • C20H20N6O7S4
    • Molecular Weight:
    • 584.7 g/mol
    Description
    Cefodizime is a cephalosporin compound having 5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl and [2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino side groups located at positions 3 and 7 r...
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  • D-Camphor
    D-Camphor
    • Cat. No.:
    • B3430136
    • CAS No.:
    • 8008-51-3
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Camphor appears as a colorless or white colored crystalline powder with a strong mothball-like odor. About the same density as water. Emits flammable vapors above 150 °F. Used to make moth proofings, pharmaceuti...
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  • Pentostatin
    Pentostatin
    • Cat. No.:
    • B15562488
    • CAS No.:
    • 53910-25-1; 59979-24-7
    • Molecular Formula:
    • C11H16N4O4
    • Molecular Weight:
    • 268.27 g/mol
    Description
    Pentostatin can cause developmental toxicity according to state or federal government labeling requirements.
    Pentostatin is a member of the class of coformycins that is coformycin in which the hydroxy group a...
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